![molecular formula C9H11BrO B2642998 3-Bromo-1-phenylpropan-1-ol CAS No. 34052-63-6](/img/structure/B2642998.png)
3-Bromo-1-phenylpropan-1-ol
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Description
3-Bromo-1-phenylpropan-1-ol is a chemical compound with the CAS Number: 34052-63-6 . It has a molecular weight of 215.09 .
Molecular Structure Analysis
The InChI code for this compound is1S/C9H11BrO/c10-7-6-9 (11)8-4-2-1-3-5-8/h1-5,9,11H,6-7H2
. This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
This compound is a liquid with a refractive index of 1.488 . It has a boiling point of 62 °C/5 mmHg and a density of 1.537 g/mL at 25 °C .Scientific Research Applications
Photolysis and Radical Fragmentation
One study focuses on the photolysis and radical fragmentation behaviors of alkyl radicals containing beta-leaving groups, which are relevant to understanding the reactivity of compounds like 3-Bromo-1-phenylpropan-1-ol. The research highlights how radicals undergo heterolytic fragmentation, generating olefin cation radicals and subsequent products through various reactions, including hydrogen atom transfer and deprotonation processes. This study sheds light on the fundamental mechanisms of radical transformations in organic chemistry (Bales et al., 2001).
Pd-Catalyzed Cross-Coupling Reactions
Another application is demonstrated in the Pd-catalyzed cross-coupling reactions of halogenated compounds. Research using 1-Phenyl-1 H-pyrazol-3-ol as a synthon has shown the preparation of various phenylpyrazole derivatives. This methodology leverages the reactivity of halogenated derivatives like this compound for constructing functionally diverse organic compounds, highlighting the versatility of such brominated alcohols in synthetic organic chemistry (Arbačiauskienė et al., 2009).
Catalysis and Reaction Mechanisms
In the realm of catalysis, studies have improved Cu-based catalyst systems for reactions involving aryl halides and alcohols. The findings from these studies are relevant for the utilization of this compound in facilitating cross-coupling reactions, offering insights into more efficient and less wasteful synthetic routes (Altman et al., 2008).
Conversion to Oxetanes
Research has also explored the stereospecific conversion of diastereoisomeric diols into oxetanes, demonstrating the potential of this compound derivatives in the synthesis of oxetane compounds. This transformation highlights the compound's role in generating structurally complex and valuable organic molecules (Aftab et al., 2000).
Ionic Liquid Formation for CO2 Capture
Additionally, ionic liquids derived from reactions involving brominated compounds, similar to this compound, have been investigated for their ability to capture CO2. This application underscores the compound's potential utility in environmental chemistry and green technologies (Bates et al., 2002).
Properties
IUPAC Name |
3-bromo-1-phenylpropan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrO/c10-7-6-9(11)8-4-2-1-3-5-8/h1-5,9,11H,6-7H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDPYJUFDDFXDTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CCBr)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
34052-63-6 |
Source
|
Record name | 3-BROMO-1-PHENYLPROPAN-1-OL | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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